Cas no 1114-92-7 (Butane-2,3-diyl diacetate)

• Product Name: Butane-2,3-diyl diacetate
• CAS No: 1114-92-7
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 209013
• PubChem ID: 66193
• Update Time: 2025-04-19

Butane-2,3-diyl diacetate Chemical and Physical Properties

Names and Identifiers

• Butane-2,3-diyl diacetate
• 2,3-Butanediol,2,3-diacetate
• 3,4-dimethylhexanedioic acid
• 3-acetyloxybutan-2-yl acetate
• 2-(Acetyloxy)-1-methylpropyl acetate
• 2,3-Butanedioldiacetate
• 2,3-diacetoxy-butane
• 2,3-Dimethylglycol Diacetate
• Butan-2,3-diol-diacetat
• d,l-2,3-butanediol diacetate
• meso-2,3-butanediol diacetate
• 1114-92-7
• Butane-2,3-diyldiacetate
• butane-2,3-diol diacetate
• 2,3-butanediol diacetate
• DTXSID70912146
• SCHEMBL9720211
• 2-(Acetyloxy)-1-methylpropyl acetate #
• NS00044422
• 2,3-diacetoxybutane
• EINECS 214-219-6
• 2,3-Butanediol, diacetate
• Butane-2,3-diol, diacetate
• 2,3-Butanediol, diacetate (mostly meso)
• 2,3-Butanediyl diacetate
• FT-0688566
• AI3-10549
• CHEBI:230539
• DB-252333
• 2,3-butane diol diacetate
• G14701

• MDL： MFCD24038916
• Inchi： 1S/C8H14O4/c1-5(11-7(3)9)6(2)12-8(4)10/h5-6H,1-4H3
• InChI Key： VVSAAKSQXNXBML-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C)C(C)OC(C)=O

Computed Properties

• Exact Mass: 174.08900
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 74.60000
• LogP: 1.20800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives